Cas no 87938-04-3 (Ethanehydrazonic acid, N-(1-ethoxyethylidene)-, ethyl ester, (E,E)-)

• Product name: Ethanehydrazonic acid, N-(1-ethoxyethylidene)-, ethyl ester, (E,E)-
• CAS No: 87938-04-3
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 650555
• PubChem ID: 71411772

Ethanehydrazonic acid, N-(1-ethoxyethylidene)-, ethyl ester, (E,E)- Chemical and Physical Properties

Names and Identifiers

• Ethanehydrazonic acid, N-(1-ethoxyethylidene)-, ethyl ester, (E,E)-
• ethyl N-(1-ethoxyethylidene)ethanehydrazonate
• 87938-04-3
• DTXSID10831362

• Inchi： InChI=1S/C8H16N2O2/c1-5-11-7(3)9-10-8(4)12-6-2/h5-6H2,1-4H3
• InChI Key： ZDTREYUVGALNQN-UHFFFAOYSA-N
• SMILES： CCOC(=NN=C(C)OCC)C

Computed Properties

• Exact Mass: 172.121177757g/mol
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 43.2Ų
• XLogP3: 1.5